Cas no 688794-16-3 (3-({7-(5-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl-4-nitro-2,1,3-benzoxadiazol-5-yl}amino)propan-1-ol)
3-({7-(5-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl-4-nitro-2,1,3-benzoxadiazol-5-yl}amino)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-({7-(5-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl-4-nitro-2,1,3-benzoxadiazol-5-yl}amino)propan-1-ol
- SR-01000583854
- SR-01000583854-1
- F0920-7091
- 688794-16-3
- 3-((7-((5-methyl-1H-benzo[d]imidazol-2-yl)thio)-4-nitrobenzo[c][1,2,5]oxadiazol-5-yl)amino)propan-1-ol
- 3-[[7-[(6-methyl-1H-benzimidazol-2-yl)sulfanyl]-4-nitro-2,1,3-benzoxadiazol-5-yl]amino]propan-1-ol
- 3-({7-[(5-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-4-nitro-2,1,3-benzoxadiazol-5-yl}amino)propan-1-ol
- AKOS024602300
- 1-Propanol, 3-[[7-[(6-methyl-1H-benzimidazol-2-yl)thio]-4-nitro-2,1,3-benzoxadiazol-5-yl]amino]-
-
- Inchi: 1S/C17H16N6O4S/c1-9-3-4-10-11(7-9)20-17(19-10)28-13-8-12(18-5-2-6-24)16(23(25)26)15-14(13)21-27-22-15/h3-4,7-8,18,24H,2,5-6H2,1H3,(H,19,20)
- InChI Key: AYYAXSKUZWOBTE-UHFFFAOYSA-N
- SMILES: C(O)CCNC1C=C(SC2NC3=CC(C)=CC=C3N=2)C2=NON=C2C=1[N+]([O-])=O
Computed Properties
- Exact Mass: 400.09537419g/mol
- Monoisotopic Mass: 400.09537419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 554
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 171Ų
Experimental Properties
- Density: 1.58±0.1 g/cm3(Predicted)
- Boiling Point: 744.6±70.0 °C(Predicted)
- pka: 9.57±0.10(Predicted)
3-({7-(5-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl-4-nitro-2,1,3-benzoxadiazol-5-yl}amino)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0920-7091-2μmol |
3-({7-[(5-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-4-nitro-2,1,3-benzoxadiazol-5-yl}amino)propan-1-ol |
688794-16-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0920-7091-5μmol |
3-({7-[(5-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-4-nitro-2,1,3-benzoxadiazol-5-yl}amino)propan-1-ol |
688794-16-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0920-7091-10μmol |
3-({7-[(5-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-4-nitro-2,1,3-benzoxadiazol-5-yl}amino)propan-1-ol |
688794-16-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0920-7091-20μmol |
3-({7-[(5-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-4-nitro-2,1,3-benzoxadiazol-5-yl}amino)propan-1-ol |
688794-16-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0920-7091-1mg |
3-({7-[(5-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-4-nitro-2,1,3-benzoxadiazol-5-yl}amino)propan-1-ol |
688794-16-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0920-7091-2mg |
3-({7-[(5-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-4-nitro-2,1,3-benzoxadiazol-5-yl}amino)propan-1-ol |
688794-16-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0920-7091-3mg |
3-({7-[(5-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-4-nitro-2,1,3-benzoxadiazol-5-yl}amino)propan-1-ol |
688794-16-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0920-7091-4mg |
3-({7-[(5-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-4-nitro-2,1,3-benzoxadiazol-5-yl}amino)propan-1-ol |
688794-16-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0920-7091-5mg |
3-({7-[(5-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-4-nitro-2,1,3-benzoxadiazol-5-yl}amino)propan-1-ol |
688794-16-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0920-7091-10mg |
3-({7-[(5-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-4-nitro-2,1,3-benzoxadiazol-5-yl}amino)propan-1-ol |
688794-16-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-({7-(5-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl-4-nitro-2,1,3-benzoxadiazol-5-yl}amino)propan-1-ol Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 3-({7-(5-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl-4-nitro-2,1,3-benzoxadiazol-5-yl}amino)propan-1-ol
Compound CAS No 688794-16-3: 3-{[7-(5-Methyl-1H-1,3-Benzodiazol-2-Yl)Sulfanyl-4-Nitro-2,1,3-Benzoxadiazol-5-Yl]Amino}Propan-1-Ol
The compound with CAS No 688794-16-3, named as 3-{[7-(5-Methyl-1H-1,3-Benzodiazol-2-Yl)Sulfanyl-4-Nitro-2,1,3-Benzoxadiazol-5-Yl]Amino}Propan-1-Ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a benzoxadiazole core substituted with a sulfanyl group and a nitro group, further linked to a benzodiazole moiety and an amino alcohol side chain. The combination of these functional groups makes this compound a promising candidate for various applications.
Recent studies have highlighted the potential of this compound in the development of advanced drug delivery systems. The sulfanyl group and nitro group within its structure contribute to its unique electronic properties, enabling it to act as a versatile platform for drug conjugation. Researchers have explored its ability to enhance the solubility and bioavailability of hydrophobic drugs, making it a valuable tool in pharmaceutical formulations.
In addition to its medicinal applications, this compound has shown remarkable potential in the field of optoelectronics. The benzoxadiazole and benzodiazole moieties are known for their strong electron-withdrawing properties, which make them ideal for use in light-emitting diodes (LEDs) and organic photovoltaic devices. Recent experiments have demonstrated that incorporating this compound into polymer blends can significantly improve the charge transport properties of the materials, leading to more efficient energy conversion.
The synthesis of CAS No 688794-16-3 involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The key steps include the formation of the benzoxadiazole core through cyclization reactions, followed by the introduction of substituents such as the sulfanyl and nitro groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process.
One of the most intriguing aspects of this compound is its ability to exhibit fluorescence under specific conditions. Studies have shown that the presence of the amino alcohol side chain enhances its fluorescent properties, making it a potential candidate for use in biosensing applications. Researchers have successfully utilized this compound as a fluorescent probe for detecting metal ions in aqueous solutions, demonstrating its versatility in analytical chemistry.
The structural complexity of CAS No 688794-16-3 also makes it an attractive target for studying supramolecular chemistry. Its ability to form self-assembled structures through hydrogen bonding and π–π interactions has been explored in detail. These studies have provided insights into the design of novel materials with tailored properties for applications in nanotechnology and molecular recognition.
In conclusion, CAS No 688794-16 - 3 represents a cutting-edge advancement in organic synthesis with multifaceted applications across various scientific disciplines. Its unique combination of functional groups and structural features positions it as a key molecule for future research and development efforts.
688794-16-3 (3-({7-(5-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl-4-nitro-2,1,3-benzoxadiazol-5-yl}amino)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)